![molecular formula C14H22N2OS B216357 1-(4-Butylphenyl)-3-(3-hydroxypropyl)thiourea](/img/structure/B216357.png)
1-(4-Butylphenyl)-3-(3-hydroxypropyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Butylphenyl)-3-(3-hydroxypropyl)thiourea, also known as URB597, is a potent inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down an endocannabinoid called anandamide, which is involved in pain regulation, mood, and appetite. URB597 has been extensively studied for its potential therapeutic applications in pain management, anxiety, and addiction.
Mechanism of Action
1-(4-Butylphenyl)-3-(3-hydroxypropyl)thiourea works by inhibiting FAAH, which leads to increased levels of anandamide in the brain. Anandamide acts on the endocannabinoid system, which is involved in pain regulation, mood, and appetite. By increasing levels of anandamide, this compound can lead to pain relief, reduced anxiety, and reduced drug-seeking behavior.
Biochemical and Physiological Effects:
This compound has been shown to increase levels of anandamide in the brain, leading to pain relief, reduced anxiety, and reduced drug-seeking behavior. Additionally, this compound has been shown to have anti-inflammatory effects and to improve cognitive function in preclinical models.
Advantages and Limitations for Lab Experiments
One advantage of 1-(4-Butylphenyl)-3-(3-hydroxypropyl)thiourea is its specificity for FAAH, which allows for targeted modulation of the endocannabinoid system. However, this compound has a short half-life and must be administered frequently to maintain its effects. Additionally, this compound has poor solubility in water, which can make dosing and administration challenging.
Future Directions
There are several potential future directions for 1-(4-Butylphenyl)-3-(3-hydroxypropyl)thiourea research. One area of interest is the potential therapeutic applications of this compound in pain management, anxiety, and addiction. Additionally, further studies are needed to understand the long-term effects and safety of this compound. Finally, there is potential for the development of new FAAH inhibitors with improved pharmacokinetic properties and therapeutic potential.
Synthesis Methods
1-(4-Butylphenyl)-3-(3-hydroxypropyl)thiourea can be synthesized using a multi-step process involving the reaction of 4-butylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-hydroxypropylamine to form the thiourea derivative, which is subsequently reduced to this compound using sodium borohydride.
Scientific Research Applications
1-(4-Butylphenyl)-3-(3-hydroxypropyl)thiourea has been investigated for its potential therapeutic applications in pain management, anxiety, and addiction. Studies have shown that this compound increases levels of anandamide in the brain, leading to pain relief and reduced anxiety. Additionally, this compound has been shown to reduce drug-seeking behavior in preclinical models of addiction.
properties
Molecular Formula |
C14H22N2OS |
---|---|
Molecular Weight |
266.4 g/mol |
IUPAC Name |
1-(4-butylphenyl)-3-(3-hydroxypropyl)thiourea |
InChI |
InChI=1S/C14H22N2OS/c1-2-3-5-12-6-8-13(9-7-12)16-14(18)15-10-4-11-17/h6-9,17H,2-5,10-11H2,1H3,(H2,15,16,18) |
InChI Key |
JJPJHQQXTFZIHK-UHFFFAOYSA-N |
SMILES |
CCCCC1=CC=C(C=C1)NC(=S)NCCCO |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=S)NCCCO |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.